Cas no 2309467-66-9 (2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid)
2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7428445
- 2309467-66-9
- 2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid
- 2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid
-
- Inchi: 1S/C20H21BrN2O6/c21-18-16(7-4-8-22-18)20(29-12-17(24)25)13-23(9-10-27-14-20)19(26)28-11-15-5-2-1-3-6-15/h1-8H,9-14H2,(H,24,25)
- InChI Key: HDKAEICUWVZSNT-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)C1(COCCN(C(=O)OCC2C=CC=CC=2)C1)OCC(=O)O
Computed Properties
- Exact Mass: 464.05830g/mol
- Monoisotopic Mass: 464.05830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 98.2Ų
2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7428445-0.05g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 0.05g |
$900.0 | 2025-03-11 | |
| Enamine | EN300-7428445-0.1g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 0.1g |
$943.0 | 2025-03-11 | |
| Enamine | EN300-7428445-0.25g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 0.25g |
$985.0 | 2025-03-11 | |
| Enamine | EN300-7428445-0.5g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 0.5g |
$1027.0 | 2025-03-11 | |
| Enamine | EN300-7428445-1.0g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-11 | |
| Enamine | EN300-7428445-2.5g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-11 | |
| Enamine | EN300-7428445-5.0g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-11 | |
| Enamine | EN300-7428445-10.0g |
2-({4-[(benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid |
2309467-66-9 | 95.0% | 10.0g |
$4606.0 | 2025-03-11 |
2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid
Introduction to 2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid and Its Significance in Modern Chemical Biology
The compound with the CAS number 2309467-66-9, specifically named as 2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a benzyloxy carbonyl moiety and a bromopyridine substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.
Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1,4-oxazepane ring system in this molecule contributes to its structural stability and bioavailability, making it an attractive candidate for further exploration. The 2-bromopyridin-3-yl group introduces a region of interest for interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.
In the context of drug discovery, the benzyloxy)carbonyl group serves as a protective group for amino acids during synthetic processes. This feature is particularly valuable in peptide-based drug development, where protecting groups are essential for ensuring the correct sequence and stability of peptide chains. The overall structure of 2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid suggests a potential role as an intermediate in the synthesis of more complex molecules designed to modulate biological processes.
One of the most intriguing aspects of this compound is its potential interaction with biological targets. The bromopyridine moiety is known to exhibit binding affinity with various proteins and enzymes, making it a valuable component in the design of inhibitors or activators. For instance, studies have shown that pyridine-based compounds can interact with kinases and other signaling proteins, which are often implicated in diseases such as cancer and inflammation. The 1,4-oxazepane ring further enhances this potential by providing a rigid framework that can stabilize interactions with biological targets.
Recent research has also explored the use of oxazepane derivatives in the development of central nervous system (CNS) drugs. The structural features of oxazepane compounds contribute to their ability to cross the blood-brain barrier, making them suitable for treating neurological disorders. The specific modification present in 2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid may enhance its pharmacokinetic properties, improving its bioavailability and efficacy.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzyloxy)carbonyl group is typically achieved through carbodiimide-mediated coupling reactions, while the attachment of the 2-bromopyridin-3-yl moiety may involve nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves the formation of the 1,4-oxazepane ring through cyclization reactions, which require precise control over reaction conditions to avoid side products.
In terms of applications, this compound has shown promise in several areas. For instance, it could be used as a building block for more complex molecules designed to interact with specific biological targets. Additionally, its structural features make it a candidate for development into novel therapeutic agents targeting diseases such as cancer, inflammation, and neurological disorders. The ability to modify various functional groups within its structure allows researchers to fine-tune its properties for specific applications.
The use of computational methods has also been instrumental in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how it might interact with biological targets at the atomic level, providing insights into its mechanism of action. These computational studies can guide experimental efforts by identifying key regions for modification and optimization.
In conclusion,2-( { 4 - [ ( Benzyloxy ) carbonyl ] - 6 - ( 2 - bromopyridin - 3 - yl ) - 1 , 4 - oxazepan - 6 - yl } oxy ) acetic acid represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and functional groups make it a valuable tool for researchers exploring new drug candidates. As our understanding of biological systems continues to evolve,this compound will likely play an important role in future discoveries and innovations.
2309467-66-9 (2-({4-[(Benzyloxy)carbonyl]-6-(2-bromopyridin-3-yl)-1,4-oxazepan-6-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)